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Compound of Interest

Compound Name: Hexbutinol

CAS No.: 117828-61-2

Cat. No.: B044552 Get Quote

Understanding the intrinsic properties of Hexbutinol is fundamental to appreciating the

necessity for meticulous disposal protocols. It is a tertiary acetylenic alcohol, a chemical class

that demands specific handling due to its combined functionalities.[1]

Key Hazards:

Flammability: Hexbutinol is a Category 3 flammable liquid with a flash point of

approximately 38°C (100.4°F).[2][3] This means that at temperatures common in a laboratory

environment, it can release enough vapor to form an ignitable mixture with air. Disposal

procedures must rigorously exclude ignition sources.

Acute Toxicity & Irritation: The compound is classified as harmful if swallowed (Acute Toxicity,

Oral, Category 4) and is a serious eye irritant (Category 1), capable of causing significant

damage.[3]

Reactivity: The terminal alkyne group presents a significant, often overlooked, hazard.

Terminal alkynes can react with certain metals—notably copper, silver, mercury, and even

brass fittings—to form highly unstable and explosive metal acetylides.[4] This reactivity

dictates strict rules for waste segregation.

Environmental Hazard: It is recognized as being harmful to aquatic life with long-lasting

effects, mandating that it never be disposed of via the sanitary sewer system.[3][5]

Table 1: Physicochemical and Hazard Data for Hexbutinol
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Property Value Source(s)

CAS Number 77-75-8 [2]

Molecular Formula C₆H₁₀O [1]

Appearance Colorless to pale yellow liquid [1]

Flash Point ~38°C (100.4°F) [2]

GHS Hazard Codes H226, H302, H318, H412 [3]

Primary Hazards

Flammable Liquid, Harmful if

Swallowed, Serious Eye

Damage, Chronic Aquatic

Hazard

[3]

Regulatory Framework: Ensuring Compliance
The disposal of Hexbutinol is not merely a matter of good practice but a legal requirement

governed by the Resource Conservation and Recovery Act (RCRA), which is enforced by the

U.S. Environmental Protection Agency (EPA).[6]

Hazardous Waste Classification: Due to its flash point being below 60°C (140°F),

Hexbutinol waste is classified as an ignitable hazardous waste.

EPA Waste Code: The applicable EPA hazardous waste code for ignitability is D001. This

code must be used on all hazardous waste manifests and labels when disposing of pure or

concentrated Hexbutinol waste.

Adherence to these regulations is critical for avoiding significant penalties and ensuring

environmental protection. All disposal activities must be managed through the institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.[5]

Pre-Disposal Safety: Critical Waste Segregation
The causality behind waste segregation is rooted in chemical incompatibility. Improperly mixed

chemical waste streams can result in fire, explosion, or the release of toxic gases.
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Critical Incompatibilities for Hexbutinol Waste:

Heavy Metal Salts: AVOID mixing Hexbutinol waste with solutions containing copper, silver,

mercury, or lead salts to prevent the formation of explosive acetylides.[1][4]

Strong Oxidizing Agents: (e.g., nitric acid, perchlorates, permanganates). Mixing can lead to

a violent exothermic reaction, creating a significant fire or explosion hazard.[2]

Strong Acids & Reducing Agents: These materials can catalyze vigorous, uncontrolled

reactions.[2]

Bases: Keep strong bases segregated from this waste stream.

Therefore, a dedicated waste stream for "Non-Halogenated Flammable Organic

Solvents/Liquids" is appropriate for Hexbutinol, provided it is free from the contaminants listed

above.

Step-by-Step Disposal Protocol
This protocol outlines the complete workflow from the point of generation to final hand-off for

disposal. The process is designed to be a self-validating system of safety checks and balances.

Workflow for Hexbutinol Disposal
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Laboratory Operations

Waste Handling & Accumulation

Final Disposal

Step 1: Generation
Hexbutinol waste is generated
from experimental procedure.

Step 2: Hazard Identification
Identify as Flammable (D001)

and Reactive (Alkyne).

Is waste generated?

Step 3: Container Selection
Select clean, compatible container

(Glass or HDPE).

Hazards confirmed

Step 4: Labeling
Attach Hazardous Waste Label.

List constituents & hazards.

Container ready

Step 5: Collection
Transfer waste to container in a

fume hood using PPE. Keep sealed.

Label affixed

Step 6: Segregated Storage
Store in designated Satellite

Accumulation Area away from
incompatibles and ignition sources.

Waste collected

Step 7: Arrange Pickup
Contact EHS or licensed

waste contractor for disposal.

Container is full or
accumulation time limit reached

Step 8: Hand-off
Waste is transported to a permitted
Treatment, Storage, and Disposal

Facility (TSDF).

Pickup scheduled

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Hexbutinol waste.
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Detailed Procedural Steps:
Personal Protective Equipment (PPE): Before handling Hexbutinol waste, at a minimum,

wear standard laboratory PPE including a flame-resistant lab coat, safety glasses or

goggles, and appropriate chemical-resistant gloves (e.g., nitrile).

Select a Waste Container:

Choose a clean, dry container made of a compatible material such as borosilicate glass or

high-density polyethylene (HDPE).[4][7] Ensure it has a screw-top cap that can be

securely sealed.

The container must be in good condition, with no cracks or leaks.

Leave approximately 10% of the container volume as headspace to allow for vapor

expansion.[8]

Label the Container:

Before adding any waste, affix a "Hazardous Waste" label from your institution's EHS

department.

Clearly write the full chemical name, "Hexbutinol" or "3-Methyl-1-pentyn-3-ol". Do not use

abbreviations.

List all constituents, including solvents, by percentage.

Mark the appropriate hazard boxes: Ignitable/Flammable.

It is best practice to add a note: "Contains terminal alkyne - Do not mix with heavy metal

waste."[4]

Accumulate Waste:

Conduct all waste transfers inside a certified chemical fume hood to minimize inhalation

exposure.[2]
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Use non-sparking tools (e.g., brass or bronze) and ensure proper grounding and bonding

of containers if transferring larger quantities to prevent static discharge.[3]

Keep the waste container closed at all times except when actively adding waste.[7]

Store the Waste Container:

Store the sealed container in a designated and properly labeled Satellite Accumulation

Area (SAA).

The SAA must be located away from heat sources, direct sunlight, and potential ignition

sources (e.g., electrical outlets, motors).[2][9]

Ensure the container is stored in secondary containment (e.g., a chemical-resistant tray or

tub) to contain any potential leaks.

Final Disposal:

Once the container is full or reaches the institutional time limit for accumulation, contact

your EHS office or designated hazardous waste management provider to schedule a

pickup.[5]

Do not attempt to treat the chemical waste yourself (e.g., via neutralization or incineration)

unless you are specifically trained and equipped to do so under an approved protocol. The

most common and safest disposal route for flammable liquids is high-temperature

incineration at a permitted facility.[8]

Emergency Procedures for Spills
In the event of a Hexbutinol spill, the immediate priority is to control ignition sources and

prevent exposure.

Alert Personnel: Immediately alert others in the area.

Control Ignition Sources: If safe to do so, turn off any nearby equipment, open flames, or

other sources of sparks.
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Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or a commercial

solvent spill pad to absorb the liquid.[2] Do not use combustible materials like paper towels.

Collect and Dispose: Carefully scoop the absorbed material into a compatible container. This

spill cleanup debris must also be disposed of as D001 hazardous waste. Label the container

accordingly and manage it as described in the protocol above.

Ventilate: Ensure the area is well-ventilated to disperse flammable vapors.

By following this comprehensive guide, researchers, scientists, and drug development

professionals can manage and dispose of Hexbutinol waste safely, responsibly, and in full

compliance with federal regulations, reinforcing a culture of safety and environmental

stewardship within the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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